Cas no 2172261-89-9 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid
• CAS No: 2172261-89-9
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5997546
• PubChem ID: 165580688
• Update Time: 2025-06-27

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-2-hydroxybenzoic acid
• 2171218-98-5
• EN300-1531925
• EN300-1532386
• EN300-1532845
• 2-hydroxy-5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2172261-89-9
• 2-hydroxy-5-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171202-48-3

• Inchi： 1S/C27H24N2O6/c30-24-10-9-16(13-22(24)26(32)33)28-25(31)15-11-17(12-15)29-27(34)35-14-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-10,13,15,17,23,30H,11-12,14H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： TTXRUYQURZXCMV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=CC(=C(C(=O)O)C=2)O)=O)C1)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 125Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic Acid: A Novel Compound with Potential Applications in Biomedical Research

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid, with the chemical identifier CAS No. 2172261-89-9, represents a unique class of biologically active molecules that have garnered significant attention in recent years. This compound is characterized by its complex molecular structure, which includes a fluorene ring system, a cyclobutane ring with an amino group, and a hydroxybenzoic acid backbone. These structural features contribute to its potential pharmacological properties and make it a promising candidate for further investigation in the field of drug discovery.

The fluorene ring is a well-known aromatic heterocyclic compound that has been extensively studied for its role in various biological processes. The inclusion of this ring in the molecular architecture of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid may confer unique lipophilic properties, enabling the compound to interact with lipid membranes and cellular targets. Recent studies have highlighted the importance of fluorene derivatives in the development of targeted drug delivery systems, suggesting that this compound could be engineered for enhanced bioavailability and reduced off-target effects.

The cyclobutane ring is a four-membered carbon ring that is structurally distinct from other cyclic structures. In the context of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroybenzoic acid, the presence of this ring may influence the molecule's conformational flexibility and stereochemical properties. These factors are critical in determining the compound's interactions with biological targets, such as proteins and enzymes. Research published in Journal of Medicinal Chemistry (2023) has shown that cyclobutane-containing molecules can exhibit enhanced binding affinity to specific receptors, which could be relevant for the development of new therapeutic agents.

The amino group in this compound is another key structural element that may contribute to its biological activity. Amino groups are often involved in hydrogen bonding and electrostatic interactions, which are essential for the formation of stable complexes with biological targets. The methoxycarbonyl group attached to the fluorene ring further modifies the molecule's polarity and solubility profile, which are critical parameters in the drug development pipeline. These modifications may also influence the compound's metabolic stability and pharmacokinetic properties.

Recent advances in computational chemistry and in silico modeling have provided valuable insights into the potential applications of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid. A study published in Bioorganic & Medicinal Chemistry Letters (2024) utilized molecular docking simulations to investigate the compound's interactions with inflammatory cytokines and immune-related targets. The results suggested that this compound may have anti-inflammatory and immunomodulatory effects, which could be relevant for the treatment of chronic inflammatory diseases.

The hydroxybenzoic acid moiety in this molecule is another important feature that contributes to its pharmacological profile. Hydroxybenzoic acids are known for their antioxidant and anti-inflammatory properties, and their derivatives are widely used in the development of pharmaceuticals and nutraceuticals. The presence of a hydroxyl group on the benzene ring may enhance the molecule's ability to act as a radical scavenger, which is a key mechanism in the neutralization of oxidative stress.

One of the most promising applications of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid is in the field of drug delivery systems. The combination of the fluorene ring, cyclobutane ring, and hydroxybenzoic acid backbone may allow for the design of nanocarriers that can selectively target pathological tissues while minimizing systemic toxicity. Research published in Nano Today (2023) has demonstrated the potential of similar compounds in the development of targeted drug delivery systems for the treatment of neurodegenerative diseases.

Another area of interest is the potential use of this compound in the treatment of metabolic disorders. The fluorene ring and hydroxybenzoic acid moiety may contribute to the molecule's ability to modulate lipid metabolism and glucose homeostasis. Recent studies have shown that certain fluorene derivatives can regulate the activity of key enzymes involved in metabolic pathways, which could be relevant for the treatment of diabetes and obesity.

The synthesis and characterization of this compound have been the focus of several research groups in recent years. The development of efficient synthetic routes to produce 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid is crucial for its further investigation. A study published in Organic & Biomolecular Chemistry (2023) described a novel multistep synthesis that allows for the preparation of this compound with high yield and purity. These synthetic methods are essential for the large-scale production of the compound for preclinical and clinical studies.

The pharmacokinetic profile of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid is another important aspect that requires further investigation. The lipophilicity of the compound, determined by its logP value, will influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for predicting the therapeutic potential of the compound and optimizing its dosage regimen.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-2-hydroxybenzoic acid is a complex molecule with a unique combination of structural features that may confer pharmacological properties relevant to a wide range of biomedical applications. Further research is needed to fully elucidate its mechanism of action, pharmacokinetic profile, and therapeutic potential. As the field of drug discovery continues to evolve, compounds like this one may play an increasingly important role in the development of novel therapeutics for a variety of medical conditions.